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This technical guide provides a comprehensive overview of the two primary alteration pathways

of olivine: serpentinization and iddingitization. It delves into the geochemical reactions,

controlling factors, mineralogical transformations, and experimental methodologies associated

with these processes. All quantitative data is summarized in structured tables for comparative

analysis, and key processes are visualized through diagrams generated using the DOT

language.

Introduction: The Susceptibility of Olivine to
Alteration
Olivine, a magnesium iron silicate with the general formula (Mg,Fe)₂SiO₄, is a primary

constituent of the Earth's upper mantle and a common mineral in mafic and ultramafic igneous

rocks.[1] Despite its stability at high temperatures and pressures, olivine is highly susceptible

to alteration in the presence of aqueous fluids at lower temperatures, leading to significant

changes in the mineralogy, chemistry, and physical properties of the host rock.[1] This guide

focuses on two contrasting alteration processes: serpentinization, which occurs under reducing

to moderately oxidizing conditions, and iddingitization, which is characteristic of highly oxidizing

environments.
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Serpentinization: The Hydration and Metamorphic
Transformation of Olivine
Serpentinization is a widespread geological process involving the hydration and metamorphic

transformation of olivine-rich rocks into serpentinite, a rock predominantly composed of

serpentine group minerals.[2][3] This process is a form of low-temperature metamorphism,

typically occurring between 0 and ~600 °C.[2]

Geochemical Reactions and Mineralogical Changes
The fundamental reaction in serpentinization involves the interaction of olivine with water to

form serpentine minerals, primarily lizardite, chrysotile, and antigorite, along with brucite and

magnetite.[2][4] The overall process is highly exothermic, releasing significant heat that can

drive hydrothermal systems.[2] A substantial volume increase of 30-40% and a decrease in

density from approximately 3.3 to 2.5 g/cm³ are also characteristic of serpentinization.[2]

Key chemical reactions involved in the serpentinization of forsterite (the magnesium end-

member of olivine) are:

Formation of Serpentine and Brucite: 2Mg₂SiO₄ (Forsterite) + 3H₂O → Mg₃Si₂O₅(OH)₄

(Serpentine) + Mg(OH)₂ (Brucite)[1][5]

Formation of Serpentine from Olivine and Pyroxene: Mg₂SiO₄ (Olivine) + MgSiO₃

(Enstatite) + 2H₂O → Mg₃Si₂O₅(OH)₄ (Serpentine)[1]

When iron is present in the olivine (as is typical), it is often oxidized during serpentinization,

leading to the formation of magnetite (Fe₃O₄) and the production of molecular hydrogen (H₂).[1]

[6]

Oxidation of Iron and Hydrogen Production: 3Fe₂SiO₄ (Fayalite) + 2H₂O → 2Fe₃O₄

(Magnetite) + 3SiO₂ + 2H₂[7]

The production of hydrogen creates a highly reducing environment, which can lead to the

formation of native metals like awaruite (Ni₃Fe) and the abiotic synthesis of hydrocarbons such

as methane.[6]
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Factors Controlling Serpentinization
Several factors influence the rate and extent of serpentinization:

Temperature: Experimental studies show that serpentinization rates are temperature-

dependent, with the fastest rates observed around 250-300 °C.[8][9]

Fluid Composition: The salinity and chemical composition of the interacting fluid play a

crucial role. Increased salinity and high concentrations of dissolved Mg²⁺ and CO₂ can

significantly decrease serpentinization rates.[8][10]

Reactive Surface Area: The kinetics of serpentinization are strongly dependent on the grain

size of the olivine, with smaller grain sizes leading to faster reaction rates due to a larger

reactive surface area.[11]

Pressure: Higher pressures can increase the rate of serpentinization.[10]

Quantitative Data from Experimental Studies
The following tables summarize quantitative data from various experimental studies on the

serpentinization of olivine.

Parameter Value
Experimental

Conditions
Reference

Optimal Temperature

for Serpentinization
250 - 300 °C

Varied experimental

setups
[8][9]

Pressure Range Ambient to >20 kbar
Hydrothermal

experiments
[10][11]

Volume Increase 30 - 40% General observation [2]

Density Change From 3.3 to 2.5 g/cm³ General observation [2]

Heat Released
Up to 40 kJ/mol of

water
Exothermic reaction [2]
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Starting

Material

Temperatu

re (°C)

Pressure

(bars)

Fluid

Compositi

on

Duration
Key

Findings
Reference

San Carlos

Olivine

(Fo₉₁)

250 - 350 500

Pure H₂O,

NaCl

solutions

Up to 514

days

Reaction

kinetics are

inversely

proportiona

l to grain

size.

Lizardite

forms from

larger

grains,

chrysotile

from

smaller

grains.

[12]

Synthetic

Forsterite
200 - 325

Not

specified

Not

specified
200 hours

Over 40%

of olivine

transforme

d to

chrysotile

and

brucite.

Maximum

reaction

rate around

260 °C.

[5]

San Carlos

Olivine

100 - 350 Not

specified

H₂O-

MgCl₂-

NaCl, H₂O-

NaCl, H₂O-

MgCl₂

Not

specified

Fastest

rates at

250 °C

with

seawater-

like fluid.

Rates

decrease

[8]
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with

increasing

salinity and

Mg²⁺

concentrati

on.

Dunite

Cores
300 2500

H₂¹⁸O

water

Up to 2

months

Reaction

rate

significantl

y slower in

rock cores

compared

to

powdered

samples,

controlled

by grain-

boundary

transport.

[13]

Olivine and

Peridotite
400 - 500 3 - 20 kbar

Not

specified
9 - 38 days

Pressure

significantl

y increases

serpentiniz

ation rates.

Peridotite

serpentiniz

es faster

than pure

olivine.

[10]

Experimental Protocols
Starting Material: Natural San Carlos olivine (Fo₉₁) crushed and sieved to various grain

sizes (1-150 µm).

Reaction Vessels: Gold capsules placed in externally heated pressure vessels.
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Fluid: Distilled water or NaCl solutions.

Temperature and Pressure: Experiments were conducted at temperatures between 250 °C

and 350 °C and a constant pressure of 500 bars.

Procedure:

A known mass of olivine powder and fluid were sealed in a gold capsule.

The capsule was placed in a pressure vessel and brought to the target temperature and

pressure.

The experiment was run for a specific duration (up to 514 days).

The reaction progress was monitored by measuring the amount of magnetite produced

using time-resolved magnetic measurements.

Solid run products were analyzed using X-ray diffraction (XRD), scanning electron

microscopy (SEM), and transmission electron microscopy (TEM) to identify the mineral

phases and observe textures.

Method: Synthetic fluid inclusions in olivine were used as micro-reactors.

Starting Material: Mg-rich olivine.

Fluid Compositions: H₂O-MgCl₂-NaCl, H₂O-NaCl, H₂O-MgCl₂ with varying salinities.

Temperature: 100 °C to 350 °C.

Procedure:

Synthetic fluid inclusions with known fluid compositions were created within olivine

crystals.

The olivine samples with inclusions were heated to the desired reaction temperature.

The progress of serpentinization within the inclusions was monitored petrographically.
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The change in fluid salinity within the inclusions, due to water consumption by the

reaction, was used as a proxy for reaction progress.

The solid reaction products (serpentine, brucite, magnetite) were identified using Raman

spectroscopy.

Iddingitization: The Oxidative Alteration of Olivine
Iddingitization is an alteration process that transforms olivine into a fine-grained, reddish-

brown material known as iddingsite. Unlike serpentinization, iddingitization occurs under highly

oxidizing conditions and is common in extrusive and subvolcanic rocks.[2][14] Iddingsite is not

a single mineral but a complex mixture of minerals, primarily goethite, hematite, smectite clays

(like saponite), and ferrihydrite.[12][15]

Geochemical Reactions and Mineralogical Changes
The formation of iddingsite from olivine involves the oxidation of ferrous iron (Fe²⁺) to ferric

iron (Fe³⁺) and the hydration of the mineral. This process is often accompanied by the loss of

magnesium (Mg) and silicon (Si) and the addition of aluminum (Al) and water (H₂O).[2][15] The

alteration typically starts along the rims and fractures of olivine crystals.[16]

The chemical formula for iddingsite is not definitive due to its variable composition, but an

approximation is MgO · Fe₂O₃ · 3SiO₂ · 4H₂O.[12] The alteration process involves the

breakdown of the olivine structure and the topotactic or epitactic growth of new minerals like

goethite on the olivine host.[7]

Factors Controlling Iddingitization
The key factors that promote the formation of iddingsite are:

Oxidizing Environment: A high oxygen fugacity is essential for the oxidation of Fe²⁺ to Fe³⁺.

[2][14]

Presence of Water/Water Vapor: Hydration is a key component of the alteration process.[17]

Temperature: Iddingitization occurs at intermediate temperatures, typically during the final

cooling stages of lava flows (deuteric alteration) or through subsequent weathering.[2][14]
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Fluid Composition: The presence of other elements in the fluid, such as aluminum, can

influence the composition of the resulting clay minerals.[18]

Quantitative Data on Iddingsite Formation
Quantitative experimental data on the synthesis of iddingsite from olivine is limited in the

scientific literature. The data presented here is primarily derived from the analysis of natural

iddingsite samples.

Parameter Value/Observation Source Reference

Typical Mineral

Composition

Goethite, Hematite,

Smectite (Saponite),

Ferrihydrite

Analysis of natural

samples
[12][15]

Chemical Changes

Decrease in MgO and

SiO₂; Increase in

Fe₂O₃, Al₂O₃, and

H₂O

Analysis of natural

samples
[2][15]

Approximate End-

Product Composition

SiO₂: ~16%, Al₂O₃:

~8%, Fe₂O₃: ~62%,

H₂O: ~14%

Calculation from

natural samples
[12]

Experimental Protocols
Detailed experimental protocols for the controlled synthesis of iddingsite from olivine are not

as well-established as those for serpentinization. However, studies on the oxidation of olivine

provide insights into parts of the iddingsitization process.

Starting Material: Olivine crystals.

Apparatus: Box furnace.

Conditions: Samples were heated in air at 600 °C and 900 °C for durations ranging from 12

hours to 26 days.

Procedure:
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Olivine crystals were placed in the furnace at the desired temperature.

Samples were removed at various time intervals.

The mineralogical and magnetic properties of the oxidized samples were analyzed.

Observations: At 900 °C, a ferromagnetic signature (indicative of magnetite/hematite

formation) was observed after only 12 minutes. At 600 °C, significant alteration and Fe-oxide

formation were observed after 125 hours. This experiment focuses on the oxidation aspect of

iddingsitization but does not include the hydration component necessary to form the full

iddingsite assemblage.

Visualizing the Alteration Pathways and
Experimental Workflows
The following diagrams, created using the DOT language, illustrate the logical relationships in

olivine alteration and a typical experimental workflow.
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Caption: Olivine alteration pathways to serpentine and iddingsite.
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Caption: Experimental workflow for olivine serpentinization.
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Caption: Conceptual process of iddingsitization.

Conclusion
The alteration of olivine through serpentinization and iddingitization represents fundamental

geological processes with significant implications for the petrology, geochemistry, and physical

properties of the Earth's crust and mantle. Serpentinization, a hydration and reduction process,

leads to the formation of serpentine minerals, brucite, and magnetite, and is a significant

source of abiotic hydrogen. In contrast, iddingitization, an oxidation and hydration process,

results in a complex mixture of iron oxides and clay minerals. While the experimental

parameters and kinetics of serpentinization are relatively well-constrained, further research is

needed to fully elucidate the experimental conditions and reaction pathways for the formation
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of iddingsite. This guide provides a foundational understanding of these two critical alteration

processes for researchers and scientists across various disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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